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This compound represents a promising repositioning of a metalloproteinase inhibitor for oncology. The data

below summarizes its cytotoxic activity and synergistic potential.

Aspect Experimental Findings

Cytotoxic
Selectivity

Highly selective for tumor cells at submicromolar range (ED~50~: 0.6 µM to 12.5
µM across 34/40 tumor cell lines). Non-malignant cells remained resistant even at

high concentrations [1].

Efficacy in
Models

Active against triple-negative (TN) and ERBB2-overexpressing breast cancer cell

lines. In vivo, 100 mg/kg/day in MMTV-ERBB2/neu mice induced tumor apoptosis
and inhibited tumor development without adverse effects [1].

Synergistic
Combinations

Shows strong synergistic effects when combined with standard chemotherapies
(docetaxel, doxorubicin) and the targeted therapy lapatinib [1].

Mechanism of
Action

Mediates selective tumor cell death through caspase-dependent apoptosis [1].

The proposed mechanism of action for TMI-1, based on the research findings, involves triggering caspase-

dependent apoptosis selectively in tumor cells. The diagram below outlines this signaling pathway.
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TMI-1 induced apoptosis pathway

Experimental Protocols for TMI-1 (Thiomorpholin
Hydroxamate)

For researchers aiming to replicate or build upon these findings, here are the key methodologies related to

the anti-cancer TMI-1.

Cell Viability and Survival Assays: The effect of TMI-1 on cell survival was tested across a panel of
breast tumor cell lines (luminal, basal, ERBB2-overexpressing) and compared to non-malignant cells

[1] [2].
Cell Cycle and Apoptosis Analysis: Studies measured effects on the cell cycle and both extrinsic

and intrinsic apoptotic pathways. Caspase dependence was confirmed using specific inhibitors like Z-
VAD-FMK [1].

In Vivo Efficacy Studies: Transgenic MMTV-ERBB2/neu mice were treated with TMI-1 at a dose of
100 mg/kg/day. Tumor apoptosis, occurrence, and development were monitored [1] [2].

Synergy Studies: The compound was associated with docetaxel, doxorubicin, and lapatinib to
identify synergistic effects [1].
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Given the different meanings of TMI-1, your next steps will depend on your specific research interest.

If you are focused on cancer therapeutics and drug development, the thiomorpholin
hydroxamate compound is your primary target. The existing data strongly supports its potential,

especially for aggressive breast cancer subtypes and in combination therapy.
If your work involves overcoming multidrug resistance in leukemia, the natural product TMI
isoflavone could be a promising candidate for further investigation.
If your field is live-cell imaging and signal transduction, the Temporally Multiplexed Imaging
technique offers a powerful new method for multiplexed analysis in single cells.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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